Cas no 202003-06-3 (1-(2,6-Difluorophenyl)methyl-1H-1,2,3-triazole-4-carbonitrile)

• Product Name: 1-(2,6-Difluorophenyl)methyl-1H-1,2,3-triazole-4-carbonitrile
• CAS No: 202003-06-3
• MF: C₁₀H₆F₂N₄
• MW: 220.178247928619
• CID: 66633
• PubChem ID: 11042239
• Update Time: 2025-04-18

1-(2,6-Difluorophenyl)methyl-1H-1,2,3-triazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-Difluorobenzyl)-1H-1,2,3-triazole-4-carbonitrile
• 1-[(2,6-difluorophenyl)methyl]-1H-1,2,3-Triazole-4-carbonitrile
• 1-[(2,6-difluorophenyl)methyl]triazole-4-carbonitrile
• 4-CYANO-1-(2,6-DIFLUOROBENZYL)-1H-1,2,3-TRIAZOLE
• AG-E-47881
• AK106265
• CTK4E3540
• MolPort-019-904-134
• SBB068280
• SureCN2948724
• A814328
• 1-[(2,6-difluorophenyl)methyl]-4-triazolecarbonitrile
• 4-Cyano-(2,6-difluorobenzyl)-1H-1,2,3-triazole
• 1H-1,2,3-Triazole-4-carbonitrile, 1-[(2,6-difluorophenyl)methyl]-
• DTXSID60453053
• 4-Cyano-I-(2,6-difluorobenzyl)-I H-I,2,3-triazole
• 1H-1,2,3-Triazole-4-carbonitrile, 1-((2,6-difluorophenyl)methyl)-
• AKOS015915497
• FT-0659688
• C5UG4W3SYK
• 1-[[2,6-bis(fluoranyl)phenyl]methyl]-1,2,3-triazole-4-carbonitrile
• SCHEMBL2948724
• 202003-06-3
• UNII-C5UG4W3SYK
• 1-[(2, 6-difluorophenyl)methyl]triazole-4-carbonitrile
• PVIAOIJYIQHKPL-UHFFFAOYSA-N
• 1-((2,6-Difluorophenyl)methyl)triazole-4-carbonitrile
• Rufinamide nitrile
• 1-[(2,6-DIFLUOROPHENYL)METHYL]-1,2,3-TRIAZOLE-4-CARBONITRILE
• DB-037953
• 1-(2,6-Difluorophenyl)methyl-1H-1,2,3-triazole-4-carbonitrile

• MDL： MFCD09859711
• Inchi： 1S/C10H6F2N4/c11-9-2-1-3-10(12)8(9)6-16-5-7(4-13)14-15-16/h1-3,5H,6H2
• InChI Key： PVIAOIJYIQHKPL-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1CN1C=C(C#N)N=N1)F

Computed Properties

• Exact Mass: 220.05600
• Monoisotopic Mass: 220.05605253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.381
• Boiling Point: 384.498°C at 760 mmHg
• Flash Point: 186.338°C
• Refractive Index: 1.61
• PSA: 54.50000
• LogP: 1.47628

1-(2,6-Difluorophenyl)methyl-1H-1,2,3-triazole-4-carbonitrile Security Information

• Storage Condition：Sealed in dry,2-8°C